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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis and
specifications for the deuterated long-chain fatty alcohol, 1-Tetradecanol-d29. This document
is intended to serve as a detailed resource for researchers, scientists, and professionals in
drug development who utilize isotopically labeled compounds as internal standards for
guantitative analysis.

Introduction

1-Tetradecanol-d29 is the deuterium-labeled analog of 1-Tetradecanol, also known as myristyl
alcohol. Due to its chemical and physical similarity to the unlabeled compound, 1-
Tetradecanol-d29 is an ideal internal standard for mass spectrometry (MS) and nuclear
magnetic resonance (NMR) based quantitative studies. Its use allows for the correction of
variability during sample preparation and analysis, leading to more accurate and precise
measurements. This guide outlines the typical quality specifications and analytical
methodologies used to certify this important research chemical.

Certificate of Analysis: Representative Data

The following tables summarize the typical specifications and representative analytical data for
a batch of high-purity 1-Tetradecanol-d29.

Table 1: General Properties and Specifications
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Property Specification Representative Value
Chemical Formula C14HD290 C14HD290
Molecular Weight 243.57 g/mol 243.57 g/mol
CAS Number 284474-78-8 284474-78-8
Appearance White Solid Conforms
Solubility S(.)Iuble in Dieth3-/l Ether, Conforms
Slightly Soluble in Ethanol
Melting Point 38-40 °C 39.1°C

Table 2: Quality Control Specifications

Analysis Specification

Representative

Value

Method

Chemical Purity >99.0%

99.6%

GC-MS

Isotopic Enrichment

> 98.0 atom % D

(®)

98.7 atom % D

Mass Spectrometry

Deuterium

Conforms to structure

Incorporation

Conforms

1H-NMR, BC-NMR

Experimental Protocols

Detailed methodologies for the key analytical techniques used to determine the quality of 1-

Tetradecanol-d29 are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for

Chemical Purity

This method is employed to determine the chemical purity of 1-Tetradecanol-d29 by

separating it from any non-deuterated or other impurities.

e Instrumentation: A standard gas chromatograph coupled with a mass spectrometer detector.
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e Sample Preparation:

o Accurately weigh approximately 1 mg of 1-Tetradecanol-d29 and dissolve itin 1 mL of a
suitable solvent such as hexane or ethyl acetate.

o Vortex the solution to ensure complete dissolution.
e GC Conditions:

o Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 pm film
thickness).

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Injector Temperature: 250 °C.
o Oven Temperature Program:
= |nitial temperature: 100 °C, hold for 2 minutes.
» Ramp: Increase to 280 °C at a rate of 10 °C/min.
» Final hold: Hold at 280 °C for 10 minutes.
o Injection Volume: 1 pL.
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

o Data Analysis: The chemical purity is determined by calculating the peak area percentage of
1-Tetradecanol-d29 relative to the total peak area of all components in the chromatogram.
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Mass Spectrometry (MS) for Isotopic Enrichment

High-resolution mass spectrometry is used to determine the isotopic enrichment of deuterium in
1-Tetradecanol-d29.

e Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

o Sample Preparation: The sample solution prepared for GC-MS analysis can be used, or a
new solution can be prepared by dissolving a small amount of the compound in a suitable

solvent for direct infusion.
e MS Conditions:

o lonization Mode: Electrospray lonization (ESI) or Atmospheric Pressure Chemical
lonization (APCI).

o Mass Analyzer Mode: High-resolution full scan.

o Data Acquisition: Acquire data in the mass range that includes the molecular ion of 1-
Tetradecanol-d29 and its isotopologues.

e Data Analysis:

o Identify the monoisotopic mass of the fully deuterated species and the masses of the

isotopologues containing fewer deuterium atoms.
o Measure the relative intensities of the peaks corresponding to the different isotopologues.

o Calculate the isotopic enrichment by determining the percentage of the fully deuterated
species relative to the sum of all observed isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Isotopic Purity

IH-NMR and BC-NMR are used to confirm the structure of the molecule and to provide an
orthogonal assessment of isotopic purity.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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e Sample Preparation:

o Dissolve 5-10 mg of 1-Tetradecanol-d29 in a deuterated solvent (e.g., Chloroform-d,
CDCIs) that does not have signals overlapping with the analyte.

o Transfer the solution to an NMR tube.
e 'H-NMR Spectroscopy:
o Pulse Program: Standard single-pulse experiment.

o Data Acquisition: Acquire a sufficient number of scans to achieve a good signal-to-noise

ratio.

o Analysis: The absence or significant reduction of proton signals at positions expected for
1-Tetradecanol confirms a high degree of deuteration. The presence of any residual proton
signals can be integrated to estimate the level of isotopic purity.

e 13C-NMR Spectroscopy:
o Pulse Program: Proton-decoupled 3C experiment.
o Data Acquisition: Acquire a sufficient number of scans.

o Analysis: The carbon spectrum will show signals for the 14 carbon atoms. The coupling
patterns of these signals can provide information about the adjacent deuterium atoms,
further confirming the deuteration pattern.

Visualizations

The following diagrams illustrate the logical workflow and the analytical process for the quality

control of 1-Tetradecanol-d29.
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Caption: Quality Control Workflow for 1-Tetradecanol-d29.
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Caption: GC-MS Experimental Workflow for Purity Analysis.
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Caption: Mass Spectrometry Workflow for Isotopic Enrichment.

¢ To cite this document: BenchChem. [Technical Guide: 1-Tetradecanol-d29 - Certificate of
Analysis and Specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1626932#1-tetradecanol-d29-certificate-of-analysis-
and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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